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Compound of Interest

Compound Name: SBFI tetraammonium

Cat. No.: B050584

For researchers and scientists at the forefront of drug development, ensuring a safe and
efficient laboratory environment is paramount. This guide provides essential, immediate safety
and logistical information for handling SBFI tetraammonium, a fluorescent indicator used for
measuring sodium concentrations. Adherence to these protocols is crucial for minimizing risks
and ensuring the integrity of your research.

Essential Safety and Handling Information

SBFI (Sodium-Binding Benzofuran Isophthalate) tetraammonium is a chemical compound used
in laboratory research as a fluorescent dye to indicate the presence of sodium ions.[1] While a
comprehensive safety data sheet (SDS) with specific quantitative exposure limits for SBFI
tetraammonium is not readily available in public domains, the following guidelines are based
on best practices for handling similar fluorescent dyes and tetraammonium compounds.

Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is critical when handling SBFI
tetraammonium. The following table summarizes the recommended PPE:
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PPE Category Item Specifications & Use
Chemical splash goggles are
Eye and Face Protection Safety Goggles mandatory to protect against

accidental splashes.

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of

splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn at all times.
Inspect gloves for any signs of
degradation or puncture before

use.

Body Protection

Laboratory Coat

A flame-resistant lab coat that
fastens securely is required to

protect against spills.

Chemical-resistant Apron

Recommended when handling

larger volumes.

Respiratory Protection

Fume Hood

All handling of SBFI
tetraammonium powder and
preparation of solutions should
be conducted in a certified
chemical fume hood to avoid
inhalation of any airborne

particles.

Respirator

In the absence of a fume hood
or in case of a spill, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors and

particulates should be used.

Storage and Handling:
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o Storage: Store SBFI tetraammonium in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2]

» Handling: Avoid direct contact with skin, eyes, and clothing.[3] Do not breathe dust or vapor.
[3] Always use in a well-ventilated area, preferably within a chemical fume hood.[2] Wash
hands thoroughly after handling.

Procedural Guidance: From Preparation to Disposal

This section provides a step-by-step guide for the safe handling of SBFI tetraammonium
throughout its lifecycle in the laboratory.

Experimental Workflow for Safe Handling:
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Safe Handling Workflow for SBFI Tetraammonium

Preparation
- Don appropriate PPE
- Work in a fume hood

'

Weighing
- Use an analytical balance
- Handle with care to avoid dust

y

Dissolving
- Add powder to solvent slowly
- Stir gently to avoid splashing

'

Experimental Use
- Follow established lab protocols
- Maintain PPE use

'

Decontamination
- Clean work surfaces
- Decontaminate equipment

y

Waste Collection
- Segregate waste
- Use labeled, sealed containers

'

Disposal
- Contact EHS or licensed contractor
- Follow institutional guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050584#personal-protective-equipment-for-handling-
sbfi-tetraammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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